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Compound of Interest

Compound Name: A 419259 trihydrochloride

Cat. No.: B560143 Get Quote

An In-depth Technical Guide on the Initial Studies of A-419259 Trihydrochloride in Chronic

Myeloid Leukemia

Introduction
Chronic Myeloid Leukemia (CML) is a myeloproliferative neoplasm characterized by the

presence of the Philadelphia chromosome, which results from a reciprocal translocation

between chromosomes 9 and 22.[1] This translocation creates the BCR-ABL1 fusion gene,

encoding the constitutively active Bcr-Abl tyrosine kinase, a key driver of CML pathogenesis.[1]

[2] While tyrosine kinase inhibitors (TKIs) targeting Bcr-Abl have revolutionized CML treatment,

resistance and the persistence of leukemic stem cells remain significant challenges.[1][3] Src

family kinases (SFKs), which are overexpressed and activated in advanced CML, represent a

critical downstream signaling pathway for Bcr-Abl and a promising therapeutic target.[4][5] A-

419259, a second-generation pyrrolo-pyrimidine, is a potent and selective inhibitor of SFKs,

and initial studies have explored its therapeutic potential in CML.[2][6]

Mechanism of Action of A-419259
A-419259 is a broad-spectrum inhibitor of the Src family of kinases.[2][7] It demonstrates high

selectivity for SFKs such as Src, Lck, and Lyn, with significantly less activity against the Bcr-Abl

kinase itself.[6] By inhibiting SFKs, A-419259 disrupts key signaling pathways downstream of

Bcr-Abl that are essential for the proliferation and survival of CML cells.[4][5] The primary

mechanism involves blocking the autophosphorylation and activation of these myeloid-specific

kinases, thereby impeding the oncogenic signals that drive CML.[4][8]
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In Vitro Efficacy in CML Cell Lines
Initial studies have demonstrated the potent anti-leukemic activity of A-419259 in various CML

cell lines. The compound effectively inhibits cell proliferation and induces apoptosis in a dose-

dependent manner.

Parameter Cell Line Value Reference

Kinase Inhibition

(IC₅₀)

Src 9 nM [2][6][7][8][9]

Lck <3 nM [2][6][7][8][9]

Lyn <3 nM [2][6][7][8][9]

Hck 11.26 nM [6]

c-Abl 3,000 nM [6][7]

Cell Proliferation

Inhibition (IC₅₀)

K-562 0.1 - 0.3 µM [2][6][7]

Meg-01 ~0.1 µM [2][6][7]

DAGM/Bcr-Abl 0.1 - 0.3 µM [2][7][9]

SFK Activity Inhibition

in CML cells (IC₅₀)

K-562 & other CML

lines
0.1 - 0.3 µM [2][4][7][9]

Table 1: Summary of quantitative data on the in vitro activity of A-419259.

Modulation of Bcr-Abl Signaling Pathways
A-419259 has been shown to modulate critical signaling pathways downstream of Bcr-Abl that

are essential for the survival and proliferation of CML cells. Notably, the inhibition of SFKs by A-

419259 leads to the suppression of STAT5 and Erk activation.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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